ethyl 2-(acetylamino)-6-[(E)-{[3-(diethylamino)propyl]imino}methyl]-7-(phenylsulfanyl)-4,5-dihydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C27H35N3O3S2
• Molecular Weight: 513.7 g/mol
• IUPAC Name: ethyl 2-acetamido-6-[3-(diethylamino)propyliminomethyl]-7-phenylsulfanyl-4,5-dihydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C27H35N3O3S2/c1-5-30(6-2)17-11-16-28-18-20-14-15-22-23(27(32)33-7-3)26(29-19(4)31)35-25(22)24(20)34-21-12-9-8-10-13-21/h8-10,12-13,18H,5-7,11,14-17H2,1-4H3,(H,29,31)
• InChI Key: BQMGPIIJXGVJCJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN=CC1=C(C2=C(CC1)C(=C(S2)NC(=O)C)C(=O)OCC)SC3=CC=CC=C3

Description

ETHYL 2-(ACETYLAMINO)-6-((Z)-{[(Z)-3-(DIETHYLAMINO)PROPYL]IMINO}METHYL)-7-(PHENYLSULFANYL)-4,5-DIHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE is a complex organic compound with a unique structure that includes a benzothiophene core, an acetylamino group, and a phenylsulfanyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 2-(ACETYLAMINO)-6-((Z)-{[(Z)-3-(DIETHYLAMINO)PROPYL]IMINO}METHYL)-7-(PHENYLSULFANYL)-4,5-DIHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE typically involves multi-step organic reactionsThe final steps involve the formation of the imino and ethyl ester functionalities under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production while maintaining consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

ETHYL 2-(ACETYLAMINO)-6-((Z)-{[(Z)-3-(DIETHYLAMINO)PROPYL]IMINO}METHYL)-7-(PHENYLSULFANYL)-4,5-DIHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE undergoes various chemical reactions, including:

Oxidation: The phenylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The imino group can be reduced to form amines.

Substitution: The acetylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines and alcohols. Reaction conditions typically involve controlled temperatures and pH to ensure selective transformations .

Major Products

Major products formed from these reactions include sulfoxides, sulfones, amines, and substituted derivatives of the original compound .

Scientific Research Applications

ETHYL 2-(ACETYLAMINO)-6-((Z)-{[(Z)-3-(DIETHYLAMINO)PROPYL]IMINO}METHYL)-7-(PHENYLSULFANYL)-4,5-DIHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery for various therapeutic targets.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of ETHYL 2-(ACETYLAMINO)-6-((Z)-{[(Z)-3-(DIETHYLAMINO)PROPYL]IMINO}METHYL)-7-(PHENYLSULFANYL)-4,5-DIHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit or activate specific pathways, leading to its observed biological effects. The acetylamino and imino groups play crucial roles in binding to the active sites of target proteins .

Comparison with Similar Compounds

Similar Compounds

• ETHYL 2-(ACETYLAMINO)-6-((Z)-{[(Z)-3-(DIETHYLAMINO)PROPYL]IMINO}METHYL)-7-(PHENYLSULFANYL)-4,5-DIHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
• ETHYL 2-(ACETYLAMINO)-6-((Z)-{[(Z)-3-(DIETHYLAMINO)PROPYL]IMINO}METHYL)-7-(PHENYLSULFANYL)-4,5-DIHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE

Uniqueness

The uniqueness of ETHYL 2-(ACETYLAMINO)-6-((Z)-{[(Z)-3-(DIETHYLAMINO)PROPYL]IMINO}METHYL)-7-(PHENYLSULFANYL)-4,5-DIHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE lies in its specific combination of functional groups and its potential for diverse applications. Its structure allows for multiple chemical modifications, making it a versatile compound in research and industry .